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Compound of Interest

Compound Name: TIS108

Cat. No.: B2844129

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the use of TIS108, a strigolactone (SL)
biosynthesis inhibitor. This resource offers troubleshooting guides and frequently asked
questions (FAQs) to address the variability in plant responses to TIS108, ensuring more
consistent and reliable experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is TIS108 and how does it work?

Al: TIS108 is a triazole-type chemical inhibitor of strigolactone (SL) biosynthesis.[1][2][3] It
functions by reducing the endogenous levels of SLs, such as 2'-epi-5-deoxystrigol (epi-5DS), in
various plant species, including rice and Arabidopsis.[1][2][3] This inhibition of SL production
leads to phenotypes characteristic of SL-deficient mutants, most notably an increase in shoot
branching and a reduction in root hair elongation.[1][2] The effects of TIS108 can be reversed
by the application of a synthetic strigolactone analog, GR24.[1][2] While the precise molecular
target is not yet fully elucidated, it is hypothesized that TIS108 inhibits a cytochrome P450
monooxygenase, potentially a MAX1 homolog, which is a key enzyme in the SL biosynthesis
pathway.[1]

Q2: What are the typical observable effects of TIS108 on plants?

A2: The application of TIS108 typically results in the following phenotypes:
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 Increased shoot branching: This is the most prominent effect, resulting from the inhibition of
SLs which normally suppress axillary bud outgrowth.[1][2][4]

» Repressed root hair elongation: TIS108 treatment often leads to shorter root hairs, a
phenotype also observed in SL-deficient mutants.[1][2]

 Alterations in gene expression: Treatment with TIS108 can lead to the upregulation of SL
biosynthesis genes, such as MAX3 and MAX4, through a feedback regulatory mechanism.[1]

[5]
Q3: In which plant species has TIS108 been shown to be effective?

A3: TIS108 has been demonstrated to be effective in a range of plant species, including:

Arabidopsis thaliana[1][2][3]

Rice (Oryza sativa)[5][6]

Cherry rootstocks (Prunus cerasus)

Tartary buckwheat (Fagopyrum tataricum)[7]

Olive (Olea europaea)[8]

It is important to note that the optimal concentration and resulting phenotypic effects can vary
between species.

Troubleshooting Guide

Variability in experimental results with TIS108 can arise from several factors. This guide
provides a structured approach to troubleshooting common issues.

Problem 1: No observable phenotype (e.g., ho increase
in shoot branching) after TIS108 treatment.

» Click to expand troubleshooting steps

Possible Cause 1: Inappropriate TIS108 Concentration
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» Solution: The optimal concentration of TIS108 is species- and even ecotype-dependent. If
you do not observe a phenotype, the concentration may be too low. It is recommended to
perform a dose-response curve experiment to determine the optimal concentration for your
specific plant system. For example, in Arabidopsis, effective concentrations range from 1-3
MM, while in rice, concentrations around 10-100 nM have been shown to reduce SL levels.[2]

[5]
Possible Cause 2: Ineffective Delivery Method

e Solution: Ensure the chosen application method allows for efficient uptake of TIS108.
Common methods include adding it to the growth medium for root uptake or foliar spraying.
[6] For soil-grown plants, drenching the soil with the TIS108 solution can be effective. The
choice of method may depend on the plant species and experimental setup.

Possible Cause 3: Degradation of TIS108 Stock Solution

e Solution: The stability of TIS108 in solution can be a factor, particularly with prolonged
storage or exposure to light and non-optimal pH.[9][10] It is advisable to prepare fresh stock
solutions and store them appropriately (e.g., protected from light at 4°C for short-term and
-20°C for long-term storage). When diluting for experiments, use freshly prepared solutions.

Possible Cause 4: Interaction with Other Phytohormones

e Solution: The plant's endogenous hormonal balance can influence its response to TIS108.
For instance, high levels of auxin can inhibit bud outgrowth independently of strigolactones.
[11][12] Conversely, cytokinins promote bud outgrowth and can act antagonistically to SLs.[7]
Consider the hormonal status of your plant material and the potential for interactions with
other treatments.

Problem 2: High variability in plant response between
reI licates.
>

ick to expand troubleshooting steps

Possible Cause 1: Inconsistent Application

e Solution: Ensure uniform application of TIS108 across all replicates. For media-based
application, ensure thorough mixing. For foliar spray, ensure even coverage of all plants.
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Possible Cause 2: Heterogeneous Plant Material

e Solution: Use synchronized and developmentally uniform plant material. Age, size, and
developmental stage can all influence a plant's response to hormonal treatments.

Possible Cause 3: Environmental Fluctuations

e Solution: Maintain consistent environmental conditions (light, temperature, humidity) for all
experimental units, as these factors can influence plant growth and hormone signaling.

Problem 3: Unintended side effects, such as dwarfism or
chlorosis, are observed.

» Click to expand troubleshooting steps

Possible Cause 1: TIS108 Concentration is Too High

o Solution: High concentrations of TIS108 may lead to off-target effects. While TIS108 is
considered relatively specific, as a triazole derivative, it could potentially inhibit other P450
enzymes at high concentrations, which might affect, for example, gibberellin or
brassinosteroid biosynthesis.[1] If you observe phenotypes beyond the expected increase in
branching, reduce the TIS108 concentration.

Possible Cause 2: Solvent Effects

o Solution: Ensure that the solvent used to dissolve TIS108 (e.g., DMSO, ethanol) is used at a
final concentration that is not phytotoxic. Always include a solvent control in your
experiments to distinguish between the effects of TIS108 and the solvent.

Quantitative Data Summary
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. TIS108
Plant Species . Observed Effect Reference
Concentration

Increased number of
Arabidopsis thaliana 1-3 uM branches, repressed [1112]

root hair elongation.

Reduced levels of epi-
Rice (Oryza sativa) 10-100 nM 5DS in roots and root [5]
exudates.

Decreased nematode
) ] ) infection and
Rice (Oryza sativa) 3 UM (foliar spray) ) ] [6]
increased jasmonate

levels.

Increased stem
Cherry Rootstocks 10 uM
length.

Increased number of
main-stem branches,

Tartary Buckwheat 10 uM ) [7]
grain number, and

grain weight.

) Increased lateral bud
Olive (Olea europaea) 1-10 uM )
formation.

Experimental Protocols
Protocol 1: TIS108 Treatment of Arabidopsis thaliana in
Sterile Culture

o Preparation of TIS108 Stock Solution:
o Dissolve TIS108 in DMSO to create a 10 mM stock solution.
o Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

e Plating and Growth Conditions:

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9948674/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3907539/
https://www.researchgate.net/figure/Effects-of-TIS108-on-2-week-old-rice-seedlings-A-epi5DS-levels-in-roots-and-root_fig8_51494248
https://www.researchgate.net/figure/Foliar-spraying-of-the-strigolactone-SL-biosynthesis-inhibitor-TIS108-decreased_fig5_333361583
https://pmc.ncbi.nlm.nih.gov/articles/PMC11040829/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10894696/
https://www.benchchem.com/product/b2844129?utm_src=pdf-body
https://www.benchchem.com/product/b2844129?utm_src=pdf-body
https://www.benchchem.com/product/b2844129?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2844129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

o Prepare Murashige and Skoog (MS) medium, including 1% sucrose and 0.8% agatr.
o Autoclave the medium and allow it to cool to approximately 50-60°C.

o Add the TIS108 stock solution to the cooled medium to achieve the desired final
concentration (e.g., 1 uM, 3 uM, 5 uM). Also, prepare a control plate with an equivalent
amount of DMSO.

o Pour the medium into sterile petri dishes.
o Surface-sterilize Arabidopsis seeds and place them on the plates.
o Stratify the seeds at 4°C for 2-4 days in the dark.

o Transfer the plates to a growth chamber with a 16-hour light/8-hour dark photoperiod at
22°C.

e Phenotypic Analysis:

o After a designated growth period (e.g., 3-4 weeks), quantify the number of rosette
branches.

o For root hair analysis, seedlings can be grown vertically on plates for 7-10 days and root
hairs observed under a microscope.

Protocol 2: Foliar Application of TIS108 to Rice
Seedlings

¢ Plant Growth:

o Grow rice seedlings in a suitable hydroponic or soil-based system under controlled
environmental conditions.

e Preparation of TIS108 Spray Solution:

o Dilute the TIS108 stock solution (e.g., 10 mM in DMSO) in water containing a surfactant
(e.g., 0.01% Tween-20) to the desired final concentration (e.g., 3 uM).
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o Prepare a mock solution containing the same concentration of DMSO and surfactant in
water.

o Application:

o When the seedlings have reached the desired developmental stage (e.g., 14 days old),
spray the foliage with the TIS108 solution or the mock solution until runoff.[6]

o Ensure even coverage of the shoots.
e Post-Treatment and Analysis:
o Return the plants to the growth chamber.

o Phenotypic analysis (e.qg., tiller number) and/or molecular/metabolic analysis (e.g.,
hormone quantification) can be performed at desired time points after treatment.[6]

Visualizations

Click to download full resolution via product page

Caption: Simplified strigolactone biosynthesis and signaling pathway, indicating the putative
target of TIS108.
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Caption: A decision-making workflow for troubleshooting common issues in TIS108
experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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